Fluorene-9,9-dipropionic acid

• IUPAC Name: 3-[9-(2-carboxyethyl)fluoren-9-yl]propanoic acid
• InChI: InChI=1S/C19H18O4/c20-17(21)9-11-19(12-10-18(22)23)15-7-3-1-5-13(15)14-6-2-4-8-16(14)19/h1-8H,9-12H2,(H,20,21)(H,22,23)
• InChI Key: HVIAEALBBMNFIW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=CC=CC=C3C2(CCC(=O)O)CCC(=O)O
• Molecular Formula: C19H18O4
• DSSTOX Substance ID: DTXSID50196083
• Molecular Weight: 310.3 g/mol
• CAS No.: 4425-95-0

Description

Fluorene-9,9-dipropionic acid (FDP) is an important and versatile molecule with a wide range of applications in scientific research. It is a synthetic organic compound, consisting of a fluorene core with two propionic acid groups attached. FDP has been used in various scientific fields, including biochemistry, pharmacology, and materials science. In

Scientific Research Applications

1. Structural and Crystallographic Studies

Fluorene-9,9-dipropionic acid and its derivatives exhibit interesting structural properties. For instance, in the fluorene ring system, the ethoxycarbonyl-ethyl groups are nearly perpendicular to the fluorene plane, which is significant for understanding molecular interactions and crystal structures (Hu, Liu, Tian, Liu, & Liu, 2006).

2. Applications in Organic Electronics

Fluorene-based oligomers, using 9,9-dialkyl-functionalized fluorenes as monomers, have been developed to enhance the thermal stability of hole-transport materials in organic light-emitting diodes (OLEDs). These oligomers exhibit high glass-transition temperatures, making them suitable for use in electronic devices (Kimura, Kurata, Sawaki, Toba, Enokida, & Takagi, 2007).

3. Photophysical Properties

Diphenylaminofluorene-based materials demonstrate significant photophysical properties, including two-photon absorption spectra, making them potential candidates for applications in photonics and optoelectronics (Belfield, Morales, Hales, Hagan, Stryland, Chapela, & Percino, 2004).

4. Environmental Applications

The oxidation of fluorene by fungal cultures, specifically Phanerochaete chrysosporium, has been studied. This process is significant in understanding the biodegradation of polycyclic aromatic hydrocarbons, an important environmental consideration (Bogan, Lamar, & Hammel, 1996).

Mechanism of Action

Target of Action

Fluorene-9,9-dipropionic acid, also known as 4,4′-(9-Fluorenylidene) diphenol or BPFL, is a novel bisphenol A substitute used in the plastics industry . It is an organic synthesis intermediate and a potential endocrine disruptor It has been found to have deleterious effects on porcine sertoli cells (scs), which play critical roles in the maintenance and regulation of spermatogenesis .

Mode of Action

It has been observed that it can induce impairments in porcine scs in a dose-dependent manner . This suggests that the compound interacts with its targets, leading to changes in cell viability, proliferation, and apoptosis .

Biochemical Pathways

This compound appears to affect several biochemical pathways. Exposure to this compound has been found to induce oxidative stress, mitochondrial membrane potential dysfunction, and DNA damage accumulation . It also induces endoplasmic reticulum stress and apoptosis . In the context of fluorene degradation, the catabolic intermediates identified include 9-fluorenone, 3,4-dihydroxy-9-fluorenone, phthalate, and protocatechuic acid .

Result of Action

The result of this compound’s action is primarily observed at the cellular level. It has been found to inhibit porcine SC proliferation and induce apoptosis . Furthermore, it causes oxidative stress, mitochondrial membrane potential dysfunction, and DNA damage accumulation . These effects can lead to impairments in the cells, affecting their function and viability .

Safety and Hazards

Fluorene derivatives can pose certain hazards. For instance, 9-Fluorenone, a related compound, is classified as an eye irritant and a long-term aquatic hazard.

Future Directions

Fluorene-9,9-dipropionic acid and its derivatives have potential applications in various fields. For instance, 4,4′-(9-Fluorenylidene) diphenol, also known as BHPF and fluorene-9-bisphenol, is a novel bisphenol A substitute used in the plastics industry as an organic synthesis intermediate and is a potential endocrine disruptor.

Biochemical Analysis

Biochemical Properties

Fluorene-9,9-dipropionic acid plays a significant role in biochemical reactions, particularly in the context of its interactions with enzymes and proteins. It has been observed to interact with enzymes such as dioxygenases, which are involved in the degradation of fluorene derivatives . These interactions often involve the binding of this compound to the active sites of these enzymes, facilitating the breakdown of the compound into various metabolites. Additionally, this compound can interact with proteins involved in cellular signaling pathways, influencing various biochemical processes.

Cellular Effects

This compound has been shown to affect various types of cells and cellular processes. In particular, it can influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism . For example, exposure to this compound has been linked to changes in the expression of genes involved in oxidative stress responses and apoptosis. This compound can also impact cellular metabolism by altering the activity of key metabolic enzymes, leading to changes in metabolite levels and metabolic flux.

Molecular Mechanism

The molecular mechanism of action of this compound involves several key processes. At the molecular level, this compound can bind to specific biomolecules, such as enzymes and receptors, leading to changes in their activity . For instance, this compound can inhibit or activate enzymes involved in metabolic pathways, thereby influencing the overall metabolic state of the cell. Additionally, this compound can affect gene expression by interacting with transcription factors and other regulatory proteins, leading to changes in the expression of target genes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. Studies have shown that this compound is relatively stable under standard laboratory conditions, but it can degrade over extended periods . The degradation products of this compound can also have distinct biochemical effects, which may differ from those of the parent compound. Long-term exposure to this compound in in vitro or in vivo studies has been associated with changes in cellular function, including alterations in cell viability and proliferation.

Dosage Effects in Animal Models

The effects of this compound can vary with different dosages in animal models. At low doses, this compound may have minimal or beneficial effects, such as enhancing certain metabolic processes . At higher doses, this compound can exhibit toxic or adverse effects, including oxidative stress, inflammation, and tissue damage. Threshold effects have been observed, where the impact of the compound becomes more pronounced beyond a certain dosage level.

Metabolic Pathways

This compound is involved in several metabolic pathways, primarily those related to the degradation of polycyclic aromatic hydrocarbons . Enzymes such as dioxygenases and dehydrogenases play a crucial role in the metabolism of this compound, converting it into various intermediate metabolites. These metabolic pathways can influence the overall metabolic flux within the cell, leading to changes in the levels of key metabolites and affecting cellular function.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. This compound can interact with transporters and binding proteins that facilitate its movement across cellular membranes . Additionally, this compound can accumulate in specific cellular compartments, influencing its localization and activity. The distribution of this compound within tissues can also affect its overall biochemical effects.

Subcellular Localization

The subcellular localization of this compound is an important factor in determining its activity and function. This compound can be targeted to specific cellular compartments, such as the mitochondria or the endoplasmic reticulum, through various targeting signals and post-translational modifications . The localization of this compound within these compartments can influence its interactions with other biomolecules and its overall biochemical effects.